5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide
Overview
Description
5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery and development. This compound has been found to exhibit various biochemical and physiological effects, making it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide involves the inhibition of various enzymes and proteins involved in cell proliferation and survival. This compound has been found to inhibit the activity of various kinases and phosphatases, leading to the induction of apoptosis and cell cycle arrest.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis and cell cycle arrest in cancer cells, inhibit the growth of bacterial and fungal infections, and exhibit anti-inflammatory properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide in lab experiments is its ability to exhibit significant activity against various cancer cell lines. Additionally, it has also been found to exhibit activity against bacterial and fungal infections. However, one of the main limitations of using this compound in lab experiments is its relatively low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research and development of 5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide. One potential direction is the development of anticancer drugs based on this compound. Additionally, further research can be conducted to explore its potential applications in the treatment of bacterial and fungal infections. Furthermore, the development of more efficient synthesis methods for this compound can also be explored to facilitate its use in lab experiments.
Scientific Research Applications
5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide has been extensively studied for its potential applications in drug discovery and development. It has been found to exhibit significant activity against various cancer cell lines, making it a promising candidate for the development of anticancer drugs. Additionally, it has also been found to exhibit activity against bacterial and fungal infections.
properties
IUPAC Name |
5-amino-2-(4-tert-butylphenyl)-1,3-oxazole-4-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3O2/c1-14(2,3)9-6-4-8(5-7-9)13-17-10(11(15)18)12(16)19-13/h4-7H,16H2,1-3H3,(H2,15,18) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SYVRWWKNUWWNGI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NC(=C(O2)N)C(=O)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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